Cas no 888720-56-7 (Pyrrolo[2,1-f][1,2,4]triazine, 4-chloro-6-(3-pyridinyl)-)

Pyrrolo[2,1-f][1,2,4]triazine, 4-chloro-6-(3-pyridinyl)- structure
888720-56-7 structure
Product Name:Pyrrolo[2,1-f][1,2,4]triazine, 4-chloro-6-(3-pyridinyl)-
CAS No:888720-56-7
MF:C11H7ClN4
MW:230.653080224991
CID:1938540
PubChem ID:21081681
Update Time:2025-04-21

Pyrrolo[2,1-f][1,2,4]triazine, 4-chloro-6-(3-pyridinyl)- Chemical and Physical Properties

Names and Identifiers

    • Pyrrolo[2,1-f][1,2,4]triazine, 4-chloro-6-(3-pyridinyl)-
    • YFVVOBZVXBZCEC-UHFFFAOYSA-N
    • 4-Chloro-6-(pyridin-3-yl)pyrrolo[2,1-f][1,2,4]triazine
    • SCHEMBL4815589
    • DB-094813
    • 888720-56-7
    • Inchi: 1S/C11H7ClN4/c12-11-10-4-9(6-16(10)15-7-14-11)8-2-1-3-13-5-8/h1-7H
    • InChI Key: YFVVOBZVXBZCEC-UHFFFAOYSA-N
    • SMILES: ClC1C2=CC(C3C=NC=CC=3)=CN2N=CN=1

Computed Properties

  • Exact Mass: 230.0359239Da
  • Monoisotopic Mass: 230.0359239Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 250
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 43.1Ų
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